Cas no 1001757-59-0 (1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine)

• Product Name: 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine
• CAS No: 1001757-59-0
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• MDL: MFCD02254041
• CID: 1070853
• PubChem ID: 7022272
• Update Time: 2025-04-20

1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((1-Methyl-1H-pyrazol-4-yl)methyl)piperazine
• 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine
• 1-[(1-methylpyrazol-4-yl)methyl]piperazine
• 1-[(1-methyl-4-pyrazolyl)methyl]piperazine
• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine(SALTDATA
• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine(SALTDATA: FREE)
• DTXSID201249071
• EN300-67123
• AKOS000304516
• MFCD02254041
• F2158-0980
• LS-01086
• SCHEMBL16026467
• CS-0217046
• QQINQSPEYDVMCD-UHFFFAOYSA-N
• ALBB-000384
• 1001757-59-0
• STK312182
• Z352249286
• 1-(1-Methyl-1H-pyrazol-4-ylmethyl)piperazine
• 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine
• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]-piperazine
• G28417
• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine

• MDL： MFCD02254041
• Inchi： 1S/C9H16N4/c1-12-7-9(6-11-12)8-13-4-2-10-3-5-13/h6-7,10H,2-5,8H2,1H3
• InChI Key： QQINQSPEYDVMCD-UHFFFAOYSA-N
• SMILES： N1(CC2C=NN(C)C=2)CCNCC1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines